Cas no 330638-39-6 (2-Acetamido-5-phenylthiophene-3-carboxylic acid)

• Product Name: 2-Acetamido-5-phenylthiophene-3-carboxylic acid
• CAS No: 330638-39-6
• MF: C₁₃H₁₁NO₃S
• MW: 261.296342134476
• MDL: MFCD00733615
• CID: 5417391
• PubChem ID: 1684174
• Update Time: 2025-10-12

2-Acetamido-5-phenylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Acetylamino)-5-phenyl-3-thiophenecarboxylic acid
• 2-(acetylamino)-5-phenylthiophene-3-carboxylic acid
• SCHEMBL23413408
• 330638-39-6
• F3284-2680
• Oprea1_556122
• AKOS002349964
• STK971857
• 2-acetamido-5-phenylthiophene-3-carboxylic acid
• EN300-22973494
• 2-Acetamido-5-phenylthiophene-3-carboxylic acid

• MDL： MFCD00733615
• Inchi： 1S/C13H11NO3S/c1-8(15)14-12-10(13(16)17)7-11(18-12)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key： QJOAPNYZZTXSHM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C=C1C1C=CC=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 261.04596439g/mol
• Monoisotopic Mass: 261.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-Acetamido-5-phenylthiophene-3-carboxylic acid

2-Acetamido-5-phenylthiophene-3-carboxylic Acid: A Comprehensive Overview

2-Acetamido-5-phenylthiophene-3-carboxylic acid, also known by its CAS number CAS No. 330638-39-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its unique structure, which combines a thiophene ring with an acetamido group and a phenyl substituent, making it a versatile compound with potential applications in drug design and advanced materials.

The synthesis of 2-Acetamido-5-phenylthiophene-3-carboxylic acid involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, which are critical for its use in research and industrial applications. The compound's structure allows for various functionalization possibilities, enabling researchers to explore its properties in different chemical environments.

One of the most promising areas of research involving this compound is its potential role in drug development. The thiophene ring is known for its ability to act as a bioisostere, offering structural flexibility that can mimic other biologically relevant molecules. This property makes 2-Acetamido-5-phenylthiophene-3-carboxylic acid a valuable tool in the design of new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. Recent studies have demonstrated its ability to modulate key cellular pathways, suggesting it could serve as a lead compound for future drug candidates.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its aromatic system and substituent groups make it suitable for use in organic electronics, such as in the development of semiconducting polymers or organic light-emitting diodes (OLEDs). Researchers have explored its electronic properties, revealing that it exhibits desirable charge transport characteristics under specific conditions. These findings open up new avenues for its application in next-generation electronic devices.

The latest research on CAS No. 330638-39-6 has also delved into its environmental impact and biodegradability. Understanding the compound's behavior in natural ecosystems is crucial for assessing its safety and sustainability. Studies have shown that under certain environmental conditions, the compound undergoes degradation through microbial activity, reducing its persistence in the environment. This information is vital for industries considering its use in large-scale applications.

In conclusion, 2-Acetamido-5-phenylthiophene-3-carboxylic acid, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span multiple disciplines, from drug discovery to materials science, making it a compound of considerable interest. As research progresses, further insights into its properties and applications are expected to emerge, solidifying its role as an important molecule in modern chemistry.